3-{2-[cyclopropyl(2-ethoxybenzyl)amino]ethyl}-1,3-benzoxazol-2(3H)-one

• IUPAC Name: 3-[2-[cyclopropyl-[(2-ethoxyphenyl)methyl]amino]ethyl]-1,3-benzoxazol-2-one
• InChI: InChI=1S/C21H24N2O3/c1-2-25-19-9-5-3-7-16(19)15-22(17-11-12-17)13-14-23-18-8-4-6-10-20(18)26-21(23)24/h3-10,17H,2,11-15H2,1H3
• InChI Key: SZQHXRBFKIUVAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN(CCN2C3=CC=CC=C3OC2=O)C4CC4
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

The compound “3-{2-[cyclopropyl(2-ethoxybenzyl)amino]ethyl}-1,3-benzoxazol-2(3H)-one” is likely to be of significant interest in the field of organic chemistry due to its complex structure involving a benzoxazole ring, which is a heterocyclic compound containing both oxygen and nitrogen in the ring. This structure is relevant in various chemical and pharmacological studies.

Synthesis Analysis

The synthesis of compounds related to benzoxazoles involves multiple steps, including condensation, cyclization, and substitution reactions. For instance, Bekircan et al. (2008) detailed the synthesis of 4-Amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives through a multi-step process starting from triazole compounds (Bekircan, Kucuk, Kahveci, & Bektaş, 2008).

Molecular Structure Analysis

Molecular structure analysis often involves X-ray diffraction or spectroscopic techniques to determine the arrangement of atoms within a compound. For related structures, Şahin et al. (2014) employed X-ray diffraction techniques to characterize the molecular structure of triazole compounds, revealing detailed information about bond lengths and angles, which are crucial for understanding the molecular geometry (Şahin, Kantar, Şaşmaz, Gümrükçüoğlu, & Büyükgüngör, 2014).

Chemical Reactions and Properties

Benzoxazoles and related compounds participate in various chemical reactions, including nucleophilic substitution and cycloaddition. Katritzky et al. (2001) described the cyclizations of pyrrolidinones to produce 1,4-benzothiazepines, illustrating the reactivity of similar heterocyclic systems (Katritzky, Xu, He, & Mehta, 2001).

Physical Properties Analysis

Physical properties such as melting points, boiling points, and solubility in various solvents are crucial for understanding the practical applications of a compound. While specific data on “3-{2-[cyclopropyl(2-ethoxybenzyl)amino]ethyl}-1,3-benzoxazol-2(3H)-one” was not found, related studies on benzoxazole derivatives provide insight into how these structures behave under different conditions.

Chemical Properties Analysis

Chemical properties, including acidity, basicity, and reactivity towards other chemical reagents, are essential for predicting the behavior of compounds in chemical reactions. Studies like those conducted by Abe and Kakehi (1994) on the cycloadditions of ethyl hydrazino derivatives demonstrate the reactivity of compounds with similar structural motifs, indicating potential reactivity paths for benzoxazole derivatives (Abe & Kakehi, 1994).

Scientific Research Applications

Synthesis and Biological Evaluation

Research on structurally related compounds emphasizes the synthesis of novel derivatives with potential biological activities. For instance, compounds synthesized via cyclopropanation reactions, such as ethyl 2-(4-methoxyphenyl)-3-(thiophene-2-carbonyl)cyclopropanecarboxylates, have shown significant antimicrobial and antioxidant activities (K. Raghavendra et al., 2016). Similarly, studies involving the synthesis of Schiff and Mannich bases of isatin derivatives with 4-amino-4,5-dihydro-1H-1,2,4-triazole-5-ones have explored chemical structures for potential antimicrobial activities (O. Bekircan & H. Bektaş, 2008).

Anticancer Activity

The synthesis and evaluation of new compounds for anticancer activity are a significant area of research. The study by O. Bekircan et al. (2008) involved synthesizing 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and evaluating their anticancer activity against various cancer cell lines, demonstrating the potential of such compounds in cancer research (O. Bekircan et al., 2008).

Catalysis and Synthetic Applications

The cyclopropanation of allylic and amino compounds using diazomethane, mediated by palladium catalysts, exemplifies the synthetic utility of cyclopropyl and related structures in creating complex organic molecules (Yu. V. Tomilov et al., 1990). This methodology is instrumental in constructing cyclic and acyclic frameworks, potentially including benzoxazolone derivatives.

Optical and Electronic Properties

Investigations into the optical and electronic properties of Schiff base compounds, synthesized from ethyl-4-amino benzoate, highlight the potential of such compounds in materials science, particularly in nonlinear optics and optical limiting applications (Hasanain A. Abdullmajed et al., 2021). These studies provide a foundation for exploring the electronic properties of benzoxazolone derivatives and related compounds.